5-[(3-Ethylpiperidin-1-yl)methyl]-3-methyl-1,2-oxazole

• IUPAC Name: 5-[(3-ethylpiperidin-1-yl)methyl]-3-methyl-1,2-oxazole
• InChI: InChI=1S/C12H20N2O/c1-3-11-5-4-6-14(8-11)9-12-7-10(2)13-15-12/h7,11H,3-6,8-9H2,1-2H3
• InChI Key: QPMHTPNEOUDHKH-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCN(C1)CC2=CC(=NO2)C
• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol

Description

5-[(3-Ethylpiperidin-1-yl)methyl]-3-methyl-1,2-oxazole is a chemical compound that has been widely researched for its potential applications in various fields. This compound is also known as EPM-01 and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

EPM-01 has been shown to bind to the nicotinic acetylcholine receptor (nAChR) and modulate its function. The nAChR is a ligand-gated ion channel that is involved in various physiological processes, including muscle contraction, neurotransmitter release, and cognitive function. EPM-01 has been shown to enhance the function of the nAChR and improve cognitive function in animal models.
Biochemical and Physiological Effects:
EPM-01 has been shown to improve cognitive function in animal models. It has also been shown to have neuroprotective effects and reduce the damage caused by oxidative stress. EPM-01 has been shown to have a low toxicity profile and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

EPM-01 has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, EPM-01 has some limitations, including its poor solubility in aqueous solutions and its limited stability in biological fluids.

Future Directions

There are several future directions for the research on EPM-01. One direction is to further explore its potential as a drug candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Another direction is to study its mechanism of action in more detail and identify potential targets for drug development. Additionally, there is a need to develop new methods for improving the solubility and stability of EPM-01 in biological fluids.

Synthesis Methods

The synthesis of EPM-01 involves the reaction of 3-methyl-1,2-oxazole with 3-ethylpiperidine and formaldehyde. The reaction proceeds under basic conditions and results in the formation of EPM-01. The synthesis method has been optimized to obtain high yields of EPM-01 with good purity.

Scientific Research Applications

EPM-01 has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. In medicinal chemistry, EPM-01 has been studied for its potential as a drug candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. In neuroscience, EPM-01 has been studied for its potential as a tool to study the function of neurotransmitter receptors. In drug discovery, EPM-01 has been studied for its potential as a lead compound for the development of new drugs.